Cas no 862758-93-8 (1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine)

• Product Name: 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine
• CAS No: 862758-93-8
• MF: C₂₃H₂₇N₃O₃S
• MW: 425.543784379959
• CID: 5421695
• Update Time: 2025-05-19

1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)-2-(2-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazole
• 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine

• Inchi： 1S/C23H27N3O3S/c1-4-25-13-15-26(16-14-25)23-22(30(27,28)19-11-9-17(2)10-12-19)24-21(29-23)20-8-6-5-7-18(20)3/h5-12H,4,13-16H2,1-3H3
• InChI Key： ATBHEDAULQXFFH-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(CC)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1C

Additional information on 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine

Introduction to 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine (CAS No. 862758-93-8)

1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine, identified by its CAS number 862758-93-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an ethyl side chain, a 4-methylbenzenesulfonyl moiety, and a 2-methylphenyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

The presence of the 1,3-oxazol ring in the molecular structure further enhances the compound's complexity and functionality. Oxazole derivatives are known for their role in various pharmacological applications, often serving as intermediates in the synthesis of bioactive molecules. The combination of these structural elements in 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine has been explored in several preclinical studies due to its potential to interact with key cellular pathways involved in these diseases. Its ability to modulate enzyme activity and receptor binding has positioned it as a subject of intense research interest.

One of the most compelling aspects of this compound is its interaction with protein kinases, which are critical enzymes involved in cell signaling pathways. Protein kinases play a pivotal role in various physiological processes, including cell growth, differentiation, and survival. By targeting these kinases, 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine has shown promise in inhibiting aberrant signaling pathways that contribute to disease progression. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain tyrosine kinases, which are frequently overexpressed in cancer cells.

The 4-methylbenzenesulfonyl group in the molecule is particularly noteworthy for its potential role in enhancing binding affinity and selectivity towards biological targets. Sulfonyl groups are well-documented for their ability to improve pharmacokinetic properties and increase metabolic stability of drug candidates. This feature makes 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine an attractive scaffold for further optimization in drug design.

Furthermore, the 2-methylphenyl substituent contributes to the compound's lipophilicity, which is an important factor in determining oral bioavailability and tissue distribution. By balancing hydrophobicity and hydrophilicity through strategic substitution patterns, pharmaceutical researchers can enhance the overall efficacy of drug candidates. The presence of this group in 1-ethyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3 oxazol -5 -y lpiperazine suggests that it may exhibit favorable pharmacokinetic profiles suitable for systemic administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in understanding how 1 - ethyl - 44 ( 44 - methylbenzenesulfonyl ) - 22 ( 22 - methylphenyl ) - 11 ,33 ox az ol -55 y lpiperazine interacts with protein kinases at the atomic level. Such insights have guided the optimization of lead compounds into more potent and selective drug candidates.

The synthesis of 1 - ethyl - 44 ( 44 - methylbenzenesulfonyl ) - 22 ( 22 - methylphenyl ) - 11 ,33 ox az ol -55 y lpiperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully orchestrated to maintain structural integrity and ensure high yields. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

In conclusion,1 ethyl44 (44 methylbenzenesulfonyl)22 (22 methylphenyl)11 ,33 ox az ol55 y lpiperazine CAS No .86275893_8 represents an exciting opportunity for further exploration _in pharmaceutical research . Its unique structural features _and demonstrated interactions with key biological targets make it _a valuable scaffold for developing novel therapeutics . As our understanding_ _of disease mechanisms continues_ _to evolve , compounds like this one will play an increasingly important role_ _in addressing some_ _of_ _the most challenging medical conditions faced by humanity today .